![molecular formula C21H19ClN2O2 B2530836 1-(2-chlorobenzyl)-N-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide CAS No. 946362-31-8](/img/structure/B2530836.png)
1-(2-chlorobenzyl)-N-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
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Description
1-(2-chlorobenzyl)-N-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19ClN2O2 and its molecular weight is 366.85. The purity is usually 95%.
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Scientific Research Applications
- Dihydropyridines, including this compound, are well-known for their antihypertensive effects. They act as calcium channel blockers, relaxing vascular smooth muscles and reducing blood pressure. Researchers have explored their potential in managing hypertension and related cardiovascular conditions .
- Some dihydropyridines exhibit promising anticancer activity. They interfere with cell proliferation, angiogenesis, and apoptosis pathways. Investigating the specific effects of this compound on cancer cells could provide valuable insights for drug development .
- Dihydropyridines have been studied for their antimicrobial properties. Researchers have explored their potential against bacteria, fungi, and parasites. Investigating the antibacterial and antifungal effects of this compound could contribute to novel therapeutic strategies .
- Certain dihydropyridines show neuroprotective properties by modulating calcium channels and reducing oxidative stress. Studying this compound’s impact on neuronal health and neurodegenerative diseases could be valuable .
- Inflammation plays a crucial role in various diseases. Dihydropyridines have been investigated for their anti-inflammatory effects. Understanding how this compound interacts with inflammatory pathways may lead to new treatments .
- Dihydropyridines may have analgesic properties. Researchers have explored their effects on pain perception and nociception. Investigating whether this compound can alleviate pain could be relevant for pain management .
Antihypertensive Activity
Anticancer Properties
Antimicrobial Applications
Neuroprotective Effects
Anti-Inflammatory Activity
Analgesic Potential
properties
IUPAC Name |
1-[(2-chlorophenyl)methyl]-N-(2,4-dimethylphenyl)-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O2/c1-14-7-9-19(15(2)11-14)23-21(26)17-8-10-20(25)24(13-17)12-16-5-3-4-6-18(16)22/h3-11,13H,12H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBHQKHYNYFZOLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-chlorobenzyl)-N-(2,4-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide |
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